
storage and stability guidelines for "CFTR
activator 1" solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CFTR activator 1

Cat. No.: B10856130 Get Quote

Application Notes and Protocols for CFTR
Activator Solutions
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, stability, and use of two

distinct small molecule activators of the Cystic Fibrosis Transmembrane Conductance

Regulator (CFTR): CFTR activator 1 (CAS 2768261-09-0) and CFTR Activator, Cact-A1 (CAS

354576-90-2). Adherence to these protocols is crucial for ensuring the reproducibility and

accuracy of experimental results.

Compound Identification and Mechanism of Action
It is imperative to distinguish between the two commercially available compounds often referred

to as "CFTR activator 1". Their distinct chemical structures and mechanisms of action

necessitate different handling and experimental design.

CFTR activator 1 (CAS 2768261-09-0): A potent and selective CFTR activator with an EC50

of 23 nM.[1] This compound has been shown to potently activate the CFTR chloride channel

in FRT cells expressing human CFTR, with an EC50 of 342 nM in the presence of 50 nM

Forskolin.[1][2] It has been observed to marginally increase cAMP levels in CHO-K1 cells.[2]
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CFTR Activator, Cact-A1 (CAS 354576-90-2): An aminopyrazolocarbonitrile compound that

activates both wild-type and ΔF508-CFTR channel activity in a cAMP-independent manner.

This activation is reversible and can be blocked by the CFTR inhibitor, CFTRinh-172.

Storage and Stability Guidelines
Proper storage and handling of "CFTR activator 1" and "Cact-A1" solutions are critical to

maintain their potency and ensure experimental consistency.

Table 1: Storage and Stability of Stock Solutions

Compound
CAS
Number

Solvent
Storage
Temperatur
e

Shelf Life Notes

CFTR

activator 1

2768261-09-

0
DMSO -80°C 6 months[1]

Aliquot to

avoid

repeated

freeze-thaw

cycles.

-20°C 1 month[1]

CFTR

Activator,

Cact-A1

354576-90-2 DMSO -20°C
Up to 6

months

Aliquot and

protect from

light.

Working Solutions
For in vivo experiments, it is highly recommended to prepare fresh working solutions daily.[1] If

precipitation occurs during the preparation of any solution, gentle heating and/or sonication can

be used to aid dissolution.

Solution Preparation Protocols
CFTR activator 1 (CAS 2768261-09-0)
In Vitro Stock Solution (10 mM in DMSO): Detailed instructions for preparing a DMSO stock

solution can be found from the supplier.[2]
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In Vivo Formulation Example (for a 1 mL working solution):[1]

Begin with a 25.0 mg/mL stock solution of CFTR activator 1 in DMSO.

Add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

CFTR Activator, Cact-A1 (CAS 354576-90-2)
In Vitro Stock Solution (e.g., 100 mg/mL in DMSO): This compound is soluble in DMSO at

concentrations up to 100 mg/mL. Following reconstitution, it is recommended to aliquot the

stock solution and freeze it at -20°C.

Experimental Protocols
Ussing Chamber Assay for CFTR Activation
The Ussing chamber is the gold standard for measuring ion transport across epithelial

monolayers. This protocol provides a general framework for assessing the activity of CFTR

activators.

Materials:

Polarized epithelial cells (e.g., FRT, Calu-3, or primary human bronchial epithelial cells)

cultured on permeable supports (e.g., Snapwell™ or Transwell®).

Ussing chamber system with voltage-clamp amplifier.

Ag/AgCl electrodes with 3M KCl agar bridges.

Ringer's solution (e.g., 120 mM NaCl, 10 mM D-glucose, 3.3 mM KH2PO4, 0.83 mM

K2HPO4, 1.2 mM MgCl2, 1.2 mM CaCl2), pH 7.4, bubbled with 95% O2/5% CO2.

CFTR modulators: Amiloride (ENaC inhibitor), Forskolin (adenylyl cyclase activator, for use

with CFTR activator 1), CFTRinh-172 (CFTR inhibitor).
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CFTR activator 1 or Cact-A1.

Workflow Diagram:
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Ussing Chamber Experimental Workflow

Procedure:

Prepare and warm all solutions to 37°C and bubble with 95% O2/5% CO2.

Mount the permeable support with the cell monolayer in the Ussing chamber, ensuring a

good seal.

Add Ringer's solution to both the apical and basolateral chambers.

Equilibrate the system and establish a stable baseline short-circuit current (Isc).

Inhibit the epithelial sodium channel (ENaC) by adding amiloride (e.g., 100 µM) to the apical

chamber.

Once a new stable baseline is achieved, add the CFTR activator to the appropriate

chamber(s).

For CFTR activator 1 (CAS 2768261-09-0): A co-treatment with a low concentration of

forskolin (e.g., 50 nM) may be required to observe potent activation.[1][2] Test a

concentration range of 30 nM to 10 µM.[1][2]

For CFTR Activator, Cact-A1 (CAS 354576-90-2): This compound does not require cAMP

stimulation. A concentration range of 1 µM to 30 µM can be explored.
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After the activator-induced current has peaked and stabilized, confirm that the current is

CFTR-specific by adding a CFTR inhibitor, such as CFTRinh-172 (e.g., 10 µM), to the apical

chamber.

Patch-Clamp Electrophysiology for Single-Channel
Analysis
Patch-clamp is a powerful technique to study the properties of individual ion channels. The

excised inside-out patch configuration is particularly useful for studying CFTR, as it allows for

the direct application of compounds to the intracellular face of the channel.

Materials:

Cells expressing CFTR (e.g., BHK or CHO cells).

Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

Borosilicate glass capillaries for pulling micropipettes.

Intracellular and extracellular solutions (see Table 2).

ATP and Protein Kinase A (PKA) for channel activation.

CFTR activator 1 or Cact-A1.

Table 2: Example Patch-Clamp Solutions

Solution Composition

Pipette (Extracellular)
140 mM NMDG-Cl, 2 mM MgCl2, 5 mM CaCl2,

10 mM TES, pH 7.4

Bath (Intracellular)
140 mM NMDG-Cl, 2 mM MgCl2, 1 mM EGTA,

10 mM TES, pH 7.4

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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